Cas no 1214346-39-0 (5-Nitro-2,4-di(pyridin-3-yl)pyridine)

• Product Name: 5-Nitro-2,4-di(pyridin-3-yl)pyridine
• CAS No: 1214346-39-0
• MF: C₁₅H₁₀N₄O₂
• MW: 278.26550245285
• CID: 4801727
• Update Time: 2025-05-21

5-Nitro-2,4-di(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2,4-di(pyridin-3-yl)pyridine
• 5-Nitro-2,4-di(pyridin-3-yl)pyridine

• Inchi： 1S/C15H10N4O2/c20-19(21)15-10-18-14(12-4-2-6-17-9-12)7-13(15)11-3-1-5-16-8-11/h1-10H
• InChI Key： JLWUJNLUWVGLEL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C2C=NC=CC=2)C=C1C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: 1.8
• Topological Polar Surface Area: 84.5

Additional information on 5-Nitro-2,4-di(pyridin-3-yl)pyridine

5-Nitro-2,4-di(pyridin-3-yl)pyridine: A Comprehensive Overview

The compound 5-Nitro-2,4-di(pyridin-3-yl)pyridine (CAS No. 1214346-39-0) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic aromatic compounds, specifically pyridines, which are widely studied due to their unique electronic properties and structural versatility.

5-Nitro-2,4-di(pyridin-3-yl)pyridine is characterized by its tricyclic structure, where a central pyridine ring is substituted at positions 2 and 4 with pyridin-3-yl groups and at position 5 with a nitro group. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it a valuable subject for research in areas such as materials science, pharmacology, and electrochemistry.

Recent studies have highlighted the importance of 5-Nitro-2,4-di(pyridin-3-yl)pyridine in the development of advanced materials. For instance, researchers have explored its role as a building block for constructing coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications.

In the field of pharmacology, 5-Nitro-2,4-di(pyridin-3-yl)pyridine has shown promise as a lead compound for drug discovery. Its ability to interact with biological targets through π–π stacking and hydrogen bonding has been leveraged in the design of new therapeutic agents. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and anticancer properties, opening new avenues for medicinal chemistry research.

The synthesis of 5-Nitro-2,4-di(pyridin-3-yl)pyridine typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these processes to achieve high yields and purity levels, ensuring scalability for industrial applications.

From an environmental perspective, understanding the fate and transport of 5-Nitro-2,4-di(pyridin-3-yl)pyridine in various media is crucial for risk assessment and regulatory purposes. Studies have shown that this compound exhibits moderate aqueous solubility and can undergo photodegradation under UV light exposure.

In conclusion, 5-Nitro-2,4-di(pyridin-3-ylium)pyridinium chloride (CAS No. 1214346=39=0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing scientific research and technological innovation.